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Compound of Interest

Compound Name:

4-(trans-4-

Propylcyclohexyl)phenylboronic

acid

Cat. No.: B117973 Get Quote

Essential Safety and Handling Guide for 4-
(trans-4-Propylcyclohexyl)phenylboronic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-(trans-4-
Propylcyclohexyl)phenylboronic acid. Adherence to these protocols is essential for ensuring

personal safety and proper laboratory conduct.

Chemical Identifier:

Name: 4-(trans-4-Propylcyclohexyl)phenylboronic Acid

CAS Number: 146862-02-4[1]

Molecular Formula: C₁₅H₂₃BO₂[1]

Molecular Weight: 246.16 g/mol [1]

Hazard Summary: This chemical is known to cause skin and serious eye irritation. It is harmful

if swallowed. As with similar boronic acids, inhalation of dust should be avoided to prevent

respiratory tract irritation.[2][3]
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when handling 4-(trans-4-Propylcyclohexyl)phenylboronic acid.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[2]

To protect eyes from contact,

which can cause serious

irritation.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Gloves must be inspected

before use and changed

immediately if contaminated.[2]

[3]

To prevent skin contact and

potential irritation.[2]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[2]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[2]

[3]

To prevent respiratory tract

irritation.[2]
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Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of this compound.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[2][3]

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[2][3]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Keep the container of 4-(trans-4-Propylcyclohexyl)phenylboronic acid tightly closed

when not in use.[3]

Avoid generating dust when transferring the solid.[3] Use appropriate tools, such as a

spatula, for transfers.[3]

Avoid all personal contact, including the inhalation of dust or vapors.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[2]

Clean the work area to remove any residual chemical.

Remove any contaminated clothing immediately and wash it before reuse.
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Emergency Procedures
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[4][5]

Spill: Evacuate the area. For small spills, use an inert absorbent material (e.g., sand,

vermiculite) to contain the spill, avoiding dust generation. Carefully sweep or scoop the

absorbed material into a labeled, sealed container for hazardous waste disposal.[2]

Disposal Plan
All waste generated from the use of 4-(trans-4-Propylcyclohexyl)phenylboronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection: Contaminated materials should be collected in a designated, labeled, and

sealed container for hazardous waste.

Disposal Route: Dispose of contents/container to an approved waste disposal plant.[4] Do

not pour waste down the drain.[2] Follow all local, state, and federal regulations for

hazardous waste disposal.
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Safe Handling Workflow for 4-(trans-4-Propylcyclohexyl)phenylboronic Acid

1. Preparation

2. Don PPE Work in Fume Hood
Access to Eyewash/Shower

3. Chemical Handling Goggles, Lab Coat
Nitrile Gloves

4. Post-Handling Emergency Procedures

 If spill or
 exposure occurs

Avoid Dust Generation
Keep Container Closed

5. Waste Disposal Wash Hands Thoroughly
Decontaminate Work Area

Collect in Labeled Container
Follow Official Protocols

Click to download full resolution via product page

Caption: Workflow for the safe handling of boronic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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